Cas no 1443979-50-7 (tert-butyl N-(2-{(tert-butoxy)carbonylamino}-2-(2-methyl-1,3-thiazol-4-yl)ethyl)carbamate)

• Product Name: tert-butyl N-(2-{(tert-butoxy)carbonylamino}-2-(2-methyl-1,3-thiazol-4-yl)ethyl)carbamate
• CAS No: 1443979-50-7
• MF: C₁₆H₂₇N₃O₄S
• MW: 357.468282938004
• CID: 5190142
• PubChem ID: 71758425
• Update Time: 2025-06-10

tert-butyl N-(2-{(tert-butoxy)carbonylamino}-2-(2-methyl-1,3-thiazol-4-yl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• tert-butyl N-(2-{(tert-butoxy)carbonylamino}-2-(2-methyl-1,3-thiazol-4-yl)ethyl)carbamate

• Inchi： 1S/C16H27N3O4S/c1-10-18-12(9-24-10)11(19-14(21)23-16(5,6)7)8-17-13(20)22-15(2,3)4/h9,11H,8H2,1-7H3,(H,17,20)(H,19,21)
• InChI Key： HBVKRUCASZMYMC-UHFFFAOYSA-N
• SMILES： C(C1N=C(C)SC=1)(NC(=O)OC(C)(C)C)CNC(=O)OC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on tert-butyl N-(2-{(tert-butoxy)carbonylamino}-2-(2-methyl-1,3-thiazol-4-yl)ethyl)carbamate

Professional Introduction to Compound with CAS No. 1443979-50-7 and Product Name: tert-butyl N-(2-{(tert-butoxy)carbonylamino}-2-(2-methyl-1,3-thiazol-4-yl)ethyl)carbamate

The compound with the CAS number 1443979-50-7 and the product name tert-butyl N-(2-{(tert-butoxy)carbonylamino}-2-(2-methyl-1,3-thiazol-4-yl)ethyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and biochemical research. The intricate architecture of this molecule, featuring a tert-butyl carbamate moiety linked to a thiazole ring, makes it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. The presence of a 2-methyl-1,3-thiazol-4-yl group in this compound not only contributes to its unique chemical properties but also opens up avenues for investigating its biological activity. The tert-butoxy carbonylamino part of the molecule suggests a potential role in peptide synthesis and protease inhibition, which are critical areas in modern drug design.

In the realm of pharmaceutical research, the synthesis and characterization of such complex molecules are essential for understanding their pharmacological properties. The tert-butyl N-(2-{(tert-butoxy)carbonylamino}-2-(2-methyl-1,3-thiazol-4-yl)ethyl)carbamate has been synthesized through multi-step organic reactions, involving careful selection of reagents and catalysts to ensure high yield and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure.

The biological activity of this compound has been a subject of intense investigation. Preliminary studies indicate that it exhibits inhibitory effects on certain enzymes and receptors, making it a potential lead compound for the development of new drugs targeting specific diseases. The thiazole ring, known for its biological significance, is particularly interesting as it is found in numerous bioactive molecules. The addition of a methyl group at the 2-position enhances the molecule's lipophilicity, which can be advantageous for membrane permeability and drug absorption.

Furthermore, the tert-butyl carbamate group is known to stabilize peptide-like structures, making this compound a valuable tool in peptidomimetics research. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their drawbacks such as poor stability and immunogenicity. The structural features of this compound make it a versatile scaffold for further derivatization and optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting wet-lab experiments. Molecular docking studies have been performed using this compound as a virtual ligand against various protein targets. These simulations have provided insights into its binding mode and potential interactions with biological macromolecules, guiding experimental design and optimization efforts.

The synthesis of tert-butyl N-(2-{(tert-butoxy)carbonylamino}-2-(2-methyl-1,3-thiazol-4-yl)ethyl)carbamate also involves considerations of green chemistry principles. Efforts have been made to minimize waste generation and use environmentally friendly solvents and reagents. This aligns with the broader goal of sustainable pharmaceutical development, where efficiency and environmental impact are given equal importance alongside efficacy.

Future research directions include exploring the pharmacokinetic properties of this compound, such as its solubility, metabolic stability, and distribution within biological systems. Additionally, studies on its toxicological profile will be crucial for assessing its safety before moving to clinical trials. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential for translating laboratory findings into viable therapeutic options.

The significance of this compound extends beyond its immediate applications in drug development. It serves as a model system for understanding how structural modifications can influence biological activity. Such knowledge is invaluable for designing future generations of bioactive molecules with enhanced efficacy and reduced side effects.

In conclusion, the compound with CAS number 1443979-50-7 and product name tert-butyl N-(2-{(tert-butoxy)carbonylamino}-2-(2-methyl-1,3-thiazol-4-yl)ethyl)carbamate represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic agents. Continued investigation into its properties and applications will likely yield significant advancements in medicine and biotechnology.